2-(4-nitrophenyl)-2H-1,2,3-benzotriazol-5-amine

• IUPAC Name: 2-(4-nitrophenyl)benzotriazol-5-amine
• InChI: InChI=1S/C12H9N5O2/c13-8-1-6-11-12(7-8)15-16(14-11)9-2-4-10(5-3-9)17(18)19/h1-7H,13H2
• InChI Key: CBZLPVYUKQTSRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2N=C3C=CC(=CC3=N2)N)[N+](=O)[O-]
• Molecular Formula: C12H9N5O2
• Molecular Weight: 255.23 g/mol

Description

2-(4-nitrophenyl)-2H-1,2,3-benzotriazol-5-amine is a compound that has been investigated for its unique structural and chemical properties. It is part of the benzotriazole family, which is known for its versatility in chemical applications.

Synthesis Analysis

• The synthesis of related benzotriazole compounds often involves reductive cyclization methods. For example, Andersch and Sicker (1999) described the synthesis of chiral functionalized 1,2,4-benzotriazines using reductive cyclization of 2-nitrophenylhydrazones (Andersch & Sicker, 1999).
• Sharma, Kohli, and Sharma (2010) synthesized Benzimidazole derivatives, including compounds structurally similar to 2-(4-nitrophenyl)-2H-1,2,3-benzotriazol-5-amine, indicating a potential pathway for its synthesis (Sharma, Kohli, & Sharma, 2010).

Molecular Structure Analysis

• Lyakhov et al. (2008) analyzed the molecular structure of a related compound, 1-(4-nitrophenyl)-1H-tetrazol-5-amine, which shares a nitrophenyl group, revealing insights into the geometric features and molecular interactions (Lyakhov et al., 2008).

Chemical Reactions and Properties

• Cohen-Fernandes and Habraken (1987) studied the nitro group transfer in related compounds, which might be applicable to understanding the reactivity of 2-(4-nitrophenyl)-2H-1,2,3-benzotriazol-5-amine (Cohen-Fernandes & Habraken, 1987).

Physical Properties Analysis

• Androsov (2008) investigated the ring-opening reactions of related compounds, providing insights into the physical behavior under specific conditions (Androsov, 2008).